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For Researchers, Scientists, and Drug Development Professionals

Abstract

9-O-Feruloyllariciresinol is a naturally occurring lignan that has garnered interest within the
scientific community for its potential therapeutic properties. As a member of the lignan family, it
is structurally characterized by the coupling of two phenylpropanoid units. This technical guide
provides a comprehensive overview of the known physicochemical characteristics of 9-O-
Feruloyllariciresinol, including its molecular structure, and summarizes its potential biological
activities based on the properties of related lignans and ferulic acid derivatives. This document
is intended to serve as a foundational resource for researchers and professionals in drug
development and natural product chemistry.

Physicochemical Properties

The fundamental physicochemical properties of 9-O-Feruloyllariciresinol are crucial for its
handling, formulation, and interpretation in experimental settings. While comprehensive
experimental data remains limited in publicly accessible literature, the following information has
been compiled from available resources.

Table 1: Physicochemical Data for 9-O-Feruloyllariciresinol
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Property Value Source
Molecular Formula C30H3209 [1112]
Molecular Weight 536.58 g/mol [1][2]
CAS Number 60337-67-9 [1]
Appearance Not specified in available

literature
Melting Point No experimental data available
Boiling Point No experimental data available

N Soluble in DMSO, Pyridine,
Solubility [3]
Methanol, Ethanol

Storage 2-8°C, dry, closed [1]

Note: The lack of experimentally determined melting and boiling points in the reviewed
literature highlights a significant gap in the comprehensive characterization of this compound.

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and identification of 9-O-
Feruloyllariciresinol. Although specific spectra for this compound are not widely published,
general characteristics can be inferred from its structural motifs.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed *H and 3C NMR data for 9-O-Feruloyllariciresinol are not readily available in the
searched literature. However, the structure was reportedly established using NMR
spectroscopy following its isolation from Riesling wine.[3][4] A complete assignment of proton
and carbon signals would be invaluable for unambiguous identification and quality control.

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum of 9-O-Feruloyllariciresinol is expected to show absorption maxima
characteristic of its phenolic and feruloyl moieties. The conjugated system in the ferulic acid
portion of the molecule would likely result in significant UV absorbance.
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Infrared (IR) Spectroscopy

The IR spectrum of 9-O-Feruloyllariciresinol would be expected to exhibit characteristic

absorption bands for its functional groups.

Table 2: Predicted Infrared (IR) Absorption Bands for 9-O-Feruloyllariciresinol

Functional Group Expected Wavenumber (cm—?)
O-H (phenolic) ~3600-3200 (broad)

C-H (aromatic) ~3100-3000

C-H (aliphatic) ~3000-2850

C=0 (ester) ~1750-1735

C=C (aromaitic) ~1600 and ~1475

C-O (ester, ether) ~1300-1000

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and biological analysis of 9-O-
Feruloyllariciresinol are not extensively documented in the available literature. However,
general methodologies for the study of lignans can be adapted.

Isolation and Purification

9-O-Feruloyllariciresinol has been isolated from Riesling wine.[3][4] A general workflow for

the isolation of lignans from plant material is as follows:

Plant Material Extraction Solvent-Solvent Column Chromatography p Preparative HPLC ure Compoun Structural Elucidation

(e.g., with methanol/ethanol) Partitioning (e.g., Silica Gel) (NMR, MS)

Click to download full resolution via product page

Figure 1. General workflow for the isolation of lignans.

Antioxidant Activity Assays
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The antioxidant potential of lignans is often evaluated using various in vitro assays.

Table 3: Common Antioxidant Assays for Lignans

Assay Principle

Measures the ability of the compound to donate
DPPH Radical Scavenging a hydrogen atom or electron to the stable DPPH

radical.

Measures the ability of the compound to

ABTS Radical Scavengin
ang scavenge the ABTS radical cation.

Measures the ability of the compound to reduce
Ferric Reducing Antioxidant Power (FRAP) the ferric-tripyridyltriazine complex to the ferrous

form.

Biological Activities and Signaling Pathways

While specific studies on the biological activities of 9-O-Feruloyllariciresinol are limited, the
activities of related lignans and ferulic acid derivatives suggest potential in several therapeutic
areas. Lignans are known to possess antioxidant, anti-inflammatory, and neuroprotective
properties.[5][6][7][8]

Potential Anti-inflammatory and Antioxidant
Mechanisms

Lignans and other phenolic compounds often exert their anti-inflammatory and antioxidant
effects through the modulation of key signaling pathways.
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Cellular Stress 9-O-Feruloyllariciresinol (Hypothesized)
Reactive Oxygen Species (ROS) Inflammatory Stimuli 9-O-Feruloyllariciresinol
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Figure 2. Hypothesized modulation of inflammatory and antioxidant pathways.

o NF-kB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) Pathway: This
pathway is a key regulator of inflammation. Lignans may inhibit the activation of NF-kB,
thereby reducing the expression of pro-inflammatory cytokines.[5][7]

 MAPK (Mitogen-Activated Protein Kinase) Pathway: MAPKSs are involved in cellular
responses to a variety of stimuli and play a role in inflammation. Inhibition of this pathway by
lignans can also lead to reduced inflammation.[7]

e Nrf2 (Nuclear factor erythroid 2-related factor 2) Pathway: Nrf2 is a master regulator of the
antioxidant response. Activation of this pathway by phenolic compounds can lead to the
expression of antioxidant enzymes, thus protecting cells from oxidative damage.[9]
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Potential Neuroprotective Effects

Ferulic acid and its derivatives have been investigated for their neuroprotective properties.[10]
These effects are often attributed to their antioxidant and anti-inflammatory activities, which can
mitigate neuronal damage caused by oxidative stress and inflammation, key factors in
neurodegenerative diseases.[10]

Conclusion and Future Directions

9-O-Feruloyllariciresinol is a lignan with potential for further investigation in the fields of
pharmacology and medicinal chemistry. This guide summarizes the currently available, though
limited, physicochemical data and outlines the probable biological activities based on its
chemical class. Significant research is required to fully characterize this compound. Future
studies should focus on:

o Complete Physicochemical Characterization: Experimental determination of melting point,
boiling point, and solubility in a range of pharmaceutically relevant solvents.

o Detailed Spectroscopic Analysis: Publication of fully assigned *H and 3C NMR spectra, as
well as comprehensive UV-Vis and IR spectral data.

« |solation and Synthesis: Development and publication of detailed protocols for the efficient
isolation from natural sources or chemical synthesis to ensure a consistent supply for
research.

 Biological Evaluation: In-depth in vitro and in vivo studies to confirm and elucidate the
specific antioxidant, anti-inflammatory, and neuroprotective mechanisms of 9-O-
Feruloyllariciresinol and to identify the specific signaling pathways it modulates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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